5-Iodo-A-85380 dihydrochloride
5-Iodo-A-85380 dihydrochloride
A highly potent and subtype-selective agonist for the α4β2 and α6β2 nicotinic acetylcholine receptors. Activates α-CTx-MII-sensitive and -insensitive components of [3H]dopamine release from rat striatal synaptosomes, corresponding to α6β2 and α4β2 (EC50 values are 12.7 and ~35 nM respectively). ~5000- , 25000- and 140000-fold selective over α3β4, α7 and muscle nAChR receptors respectively.
Brand Name:
Vulcanchem
CAS No.:
1217837-17-6
VCID:
VC0004369
InChI:
InChI=1S/C9H11IN2O.2ClH/c10-7-3-9(5-11-4-7)13-6-8-1-2-12-8;;/h3-5,8,12H,1-2,6H2;2*1H/t8-;;/m0../s1
SMILES:
C1CNC1COC2=CC(=CN=C2)I.Cl.Cl
Molecular Formula:
C9H13Cl2IN2O
Molecular Weight:
363.02
5-Iodo-A-85380 dihydrochloride
CAS No.: 1217837-17-6
Inhibitors
VCID: VC0004369
Molecular Formula: C9H13Cl2IN2O
Molecular Weight: 363.02
| CAS No. | 1217837-17-6 |
|---|---|
| Product Name | 5-Iodo-A-85380 dihydrochloride |
| Molecular Formula | C9H13Cl2IN2O |
| Molecular Weight | 363.02 |
| IUPAC Name | 3-[[(2S)-azetidin-2-yl]methoxy]-5-iodopyridine;dihydrochloride |
| Standard InChI | InChI=1S/C9H11IN2O.2ClH/c10-7-3-9(5-11-4-7)13-6-8-1-2-12-8;;/h3-5,8,12H,1-2,6H2;2*1H/t8-;;/m0../s1 |
| Standard InChIKey | ZJVVFYWEBSHGBV-JZGIKJSDSA-N |
| SMILES | C1CNC1COC2=CC(=CN=C2)I.Cl.Cl |
| Description | A highly potent and subtype-selective agonist for the α4β2 and α6β2 nicotinic acetylcholine receptors. Activates α-CTx-MII-sensitive and -insensitive components of [3H]dopamine release from rat striatal synaptosomes, corresponding to α6β2 and α4β2 (EC50 values are 12.7 and ~35 nM respectively). ~5000- , 25000- and 140000-fold selective over α3β4, α7 and muscle nAChR receptors respectively. |
| Synonyms | 3-[(2S)-2-Azetidinylmethoxy]-5-iodopyridine dihydrochloride |
| PubChem Compound | 54758463 |
| Last Modified | Nov 11 2021 |
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